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Compound of Interest

Compound Name: Mavacoxib-d4

Cat. No.: B12415493

For researchers, scientists, and drug development professionals, this guide provides an in-
depth overview of Mavacoxib-d4, a deuterated internal standard essential for the accurate
guantification of the long-acting, COX-2 selective non-steroidal anti-inflammatory drug (NSAID),
Mavacoxib. This document outlines key information regarding suppliers, purity, and detailed
experimental protocols for its use in pharmacokinetic analysis.

Supplier and Purity Information

Mavacoxib-d4 is available from several chemical suppliers catering to the research and
pharmaceutical industries. While the purity of chemical standards is lot-dependent, the
following table summarizes publicly available information and typical specifications. For
precise, lot-specific purity data, it is imperative to consult the Certificate of Analysis (CoA)
provided by the supplier at the time of purchase.[1][2]
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Catalog o
. . Additional
Supplier Product Name  Number Stated Purity .
Information
(Example)
Provided as a
solid.
Lot-specific (CoA  Recommended
MedchemExpres ] .
Mavacoxib-d4 HY-119447S available upon storage
S
request)[2] conditions are
detailed in the
CoA.[2]
Alternate name:
4-[5-(4-
Lot-specific Fluorophenyl)-3-
Santa Cruz ) )
] Mavacoxib-d4 sc-479421 (Refer to CoAfor  (trifluoromethyl)-
Biotechnology
data)[1] 1H-pyrazol-1-

yllbenzenesulfon
amide-d4.[1]

Note: The listed catalog numbers are for reference only and may vary. Researchers should

always verify the current product information with the supplier.

Mechanism of Action: COX-2 Inhibition

Mavacoxib, the parent compound of Mavacoxib-d4, is a selective inhibitor of the

cyclooxygenase-2 (COX-2) enzyme.[3] The COX-2 pathway is critical in mediating

inflammation and pain. The diagram below illustrates this signaling cascade and the inhibitory

action of Mavacoxib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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